4-(Difluoromethylsulfinyl)bromobenzene

• IUPAC Name: 1-bromo-4-(difluoromethylsulfinyl)benzene
• InChI: InChI=1S/C7H5BrF2OS/c8-5-1-3-6(4-2-5)12(11)7(9)10/h1-4,7H
• InChI Key: IXGNKKSKSAFXGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)C(F)F)Br
• Molecular Formula: C7H5BrF2OS
• Molecular Weight: 255.08 g/mol

Description

4-(Difluoromethylsulfinyl)bromobenzene, commonly referred to as DFMSB, is a synthetic compound that has been used in various scientific research applications. It has a wide range of uses, from its application in drug development to its use in biochemical and physiological studies. DFMSB is a versatile compound, with its unique properties allowing it to be utilized in a variety of research applications.

Scientific Research Applications

DFMSB has a wide range of applications in scientific research. It has been used in drug development, as it is an effective inhibitor of certain enzymes and proteins. It has also been used in biochemical and physiological studies, as it can be used to study the structure and function of proteins. Furthermore, DFMSB has been used in the synthesis of other compounds, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of DFMSB is not fully understood, but it is believed to be related to its ability to inhibit certain enzymes and proteins. It is thought to interact with a specific binding site on the enzyme or protein, which then inhibits the enzyme or protein from functioning properly.
Biochemical and Physiological Effects
DFMSB has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, which can lead to changes in the biochemical pathways of the cell. In addition, DFMSB has been shown to alter the expression of certain genes, which can affect the physiological processes of the cell.

Advantages and Limitations for Lab Experiments

DFMSB has a number of advantages for use in lab experiments. It is a readily available compound, and the synthesis methods are relatively simple. Furthermore, it is a relatively stable compound, and it can be stored for long periods of time without significant degradation. However, there are some limitations to the use of DFMSB in lab experiments. It is a relatively expensive compound, and it can be toxic if handled improperly. In addition, it is not soluble in water, which can make it difficult to work with in some experiments.

Future Directions

There are a number of potential future directions for the use of DFMSB. It has potential applications in drug development, as it has been shown to be an effective inhibitor of certain enzymes and proteins. In addition, it may be used in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. Furthermore, DFMSB may be used in biochemical and physiological studies, as it can be used to study the structure and function of proteins. Finally, DFMSB may be used in biotechnology, as it can be used to manipulate the expression of certain genes.

Synthesis Methods

DFMSB can be synthesized through a variety of methods. One of the most common methods is the Grignard reaction, which involves the reaction of a bromobenzene with a difluoromethylsulfinylmagnesium bromide. This reaction produces the desired product, DFMSB, in high yields. Other synthesis methods include the use of palladium-catalyzed cross-coupling reactions, the use of copper-catalyzed difluoromethylthiolation, and the use of copper-catalyzed difluoromethylthiolation with a palladium catalyst.